Cas no 167173-84-4 (Decanoic acid,5-[(3,5-dihydroxy-1-oxodecyl)oxy]-3-hydroxy-,1-(3-carboxy-2-hydroxypropyl)-5-hydroxyhexyl ester (9CI))

• Product Name: Decanoic acid,5-[(3,5-dihydroxy-1-oxodecyl)oxy]-3-hydroxy-,1-(3-carboxy-2-hydroxypropyl)-5-hydroxyhexyl ester (9CI)
• CAS No: 167173-84-4
• MF: C₃₀H₅₆O₁₁
• MW: 592.759051322937
• CID: 161324
• Update Time: 2024-03-05

Decanoic acid,5-[(3,5-dihydroxy-1-oxodecyl)oxy]-3-hydroxy-,1-(3-carboxy-2-hydroxypropyl)-5-hydroxyhexyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Decanoic acid,5-[(3,5-dihydroxy-1-oxodecyl)oxy]-3-hydroxy-,1-(3-carboxy-2-hydroxypropyl)-5-hydroxyhexyl ester (9CI)
• Halymecin E
• Decanoic acid, 5-[(3,5-dihydroxy-1-oxodecyl)oxy]-3-hydroxy-, 1-(3-carboxy-2-hydroxypropyl)-5-hydroxyhexyl ester (9CI)

• Inchi： 1S/C30H56O11/c1-4-6-8-12-22(32)15-23(33)19-29(38)40-26(13-9-7-5-2)17-25(35)20-30(39)41-27(14-10-11-21(3)31)16-24(34)18-28(36)37/h21-27,31-35H,4-20H2,1-3H3,(H,36,37)
• InChI Key： QIYAHVFPCSLOLV-UHFFFAOYSA-N
• SMILES： CCCCCC(CC(CC(OC(CC(CC(OC(CC(CC(=O)O)O)CCCC(O)C)=O)O)CCCCC)=O)O)O

Computed Properties

• Exact Mass: 592.38238

Experimental Properties

• Density: 1.149±0.06 g/cm3(Predicted)
• Boiling Point: 749.8±60.0 °C(Predicted)
• PSA: 191.05
• pka: 4.24±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tricarboxylic acids and derivatives